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Compound of Interest |

Compound Name: tripotassium;methyl(trioxido)silane
CAS No.: 31795-24-1
Cat. No.: B3423765
Get Quote
. J

A Note on CAS Number 31795-24-1: Initial searches for CAS number 31795-24-1 indicate a
substance identified as Potassium methylsiliconate. However, the core requirements of this
technical guide, focusing on signaling pathways, experimental protocols for drug development,
and its intended audience of researchers and scientists, strongly suggest an interest in a
pharmaceutical compound. It is highly probable that the intended subject of this guide is
Semustine (MeCCNU), a well-documented antineoplastic agent, for which the correct CAS
number is 13909-09-6. This guide will proceed with a comprehensive overview of Semustine.

Introduction

Semustine, also known as MeCCNU and methyl-CCNU, is a nitrosourea compound with potent
alkylating properties.[1] As a chemotherapeutic agent, it has been investigated for its efficacy
against a range of malignancies, most notably brain tumors, gastrointestinal cancers, and
lymphomas.[1][2] Its high lipophilicity allows it to cross the blood-brain barrier, a critical feature
for the treatment of central nervous system neoplasms.[1] This guide provides a detailed
technical overview of Semustine, encompassing its chemical and physical properties,
synthesis, mechanism of action, metabolism, and its application in preclinical and clinical
research.
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Chemical and Physical Properties

Semustine is a light yellow powder.[3] It is an organochlorine compound and a derivative of

urea.[3][4] The key physicochemical properties of Semustine are summarized in the table

below.
Property Value Reference
1-(2-chloroethyl)-3-(4-
IUPAC Name methylcyclohexyl)-1- [3]
nitrosourea
Synonyms MeCCNU, Methyl-CCNU [3]
CAS Number 13909-09-6 [31[4]
Molecular Formula C10H18CINsO2 [3114]
Molecular Weight 247.72 g/mol [3][4]
Appearance Light yellow powder [3]
- Water: 0.09 mg/mL- 0.1 N
HCI: 0.09 mg/mL- 0.1 N NaOH:
0.09 mg/mL- 10% Ethanol:
Solubility 0.10 mg/mL- Absolute Ethanol:  [3]
100.00 mg/mL- DMSO: 250.00
mg/mL- Chloroform: 667.00
mg/mL
Stable under normal conditions
but should be protected from
moisture. A refrigerated
. solution in 10% ethanol
Stability o [3]
showed 2% decomposition in 6
hours, while a solution at room
temperature showed 25%
decomposition in 6 hours.
Synthesis
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The synthesis of Semustine is a multi-step process that begins with the reaction of phosgene
and aziridine to form di(aziridin-1-yl) methanone. This intermediate then reacts with
hydrochloric acid to open the aziridine rings, yielding 1,3-bis(2-chloroethyl)-urea. Nitrosation of
this compound with sodium nitrite in formic acid produces carmustine (BCNU). Finally,
decomposition of carmustine in the presence of 4-methylcyclohexylamine, followed by a
second nitrosation step, yields Semustine.[4]

Mechanism of Action and Signaling Pathways

Semustine exerts its cytotoxic effects primarily through the alkylation of DNA.[1] As a member
of the nitrosourea class of drugs, it is a bifunctional alkylating agent.[5] Upon administration,
Semustine undergoes non-enzymatic decomposition to form reactive electrophilic species,
including a chloroethyl carbonium ion and an isocyanate moiety.[1][2]

The chloroethyl carbonium ion is a potent electrophile that covalently binds to nucleophilic sites
on DNA bases, particularly the O®-position of guanine.[1][6] This initial alkylation event can lead
to a secondary reaction where the chlorine atom is displaced by a nucleophilic site on the
complementary DNA strand, resulting in the formation of interstrand cross-links.[7] These
cross-links prevent the separation of the DNA double helix, thereby inhibiting DNA replication
and transcription, which ultimately triggers cell cycle arrest and apoptosis.[1][8]

The isocyanate moiety can carbamoylate lysine residues on proteins, including enzymes
involved in DNA repair.[1] This inhibition of DNA repair enzymes potentiates the cytotoxic
effects of the DNA alkylation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3423765/docs#an-in-depth-technical-guide-to-semustine-cas-no-13909-09-6
https://www.benchchem.com/product/b3423765/docs#an-in-depth-technical-guide-to-semustine-cas-no-13909-09-6
https://www.benchchem.com/product/b3423765?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

